Cas no 878688-70-1 ({1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 878688-70-1
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 5421391
• Update Time: 2025-05-21

{1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[2-(Naphthalen-1-yloxy)-ethyl]-1H-benzoimidazol-2-yl}-methanol
• {1-[2-(1-naphthyloxy)ethyl]-1H-benzimidazol-2-yl}methanol
• 1H-Benzimidazole-2-methanol, 1-[2-(1-naphthalenyloxy)ethyl]-
• {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol

• Inchi： 1S/C20H18N2O2/c23-14-20-21-17-9-3-4-10-18(17)22(20)12-13-24-19-11-5-7-15-6-1-2-8-16(15)19/h1-11,23H,12-14H2
• InChI Key： AKMJXMUOPHHHIQ-UHFFFAOYSA-N
• SMILES： C1(CO)N(CCOC2=C3C(C=CC=C3)=CC=C2)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol

Introduction to {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 878688-70-1)

{1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 878688-70-1, this compound represents a unique structural motif that combines a naphthalene ring system with a benzodiazole moiety, linked through an ethoxyethyl chain. This intricate molecular architecture suggests potential applications in drug design, particularly in the modulation of central nervous system (CNS) pathways.

The naphthalene ring, a fused aromatic hydrocarbon, is known for its stability and ability to participate in various chemical interactions. In this compound, the naphthalen-1-yloxy group introduces a polar ether linkage, which can influence solubility and binding affinity. The benzodiazol-2-yl moiety, on the other hand, is a well-studied pharmacophore that is commonly found in anxiolytic and sedative drugs. The presence of this group suggests that {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol may exhibit properties similar to those of benzodiazepines, although with potential differences due to the unique substitution pattern.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where the structural features of a compound are carefully tailored to optimize its pharmacological profile. The combination of a naphthalene ring and a benzodiazole scaffold in {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol presents an interesting opportunity for such optimization. For instance, the ethoxyethyl chain can serve as a flexible linker that modulates the compound's ability to cross the blood-brain barrier (BBB), thereby influencing its bioavailability and therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of novel therapeutic agents. The benzodiazole moiety is particularly relevant in this context, as it is known to interact with gamma-amino butyric acid (GABA) receptors, which are crucial for regulating neuronal excitability. By modifying the substituents around the benzodiazole ring and exploring different linkers, researchers can fine-tune the compound's binding affinity and selectivity for GABA-A receptors. This approach has been successfully employed in the development of new anxiolytics with improved safety profiles.

Moreover, the naphthalene ring system in {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol offers additional opportunities for structural diversification. Naphthalene derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory and anticancer properties. By incorporating functional groups into the naphthalene ring or exploring different substitution patterns, researchers can explore novel pharmacological pathways. This flexibility makes {1-2-(naphthalen-1-yloxy)ethyl-1H-1,3-benzodiazol-2-yl}methanol a promising candidate for further investigation.

In terms of synthetic chemistry, {1-2-(naphthalen-1-yloxy)ethyl}-{biphenyl}-4-carboxylic acid has been reported as an intermediate in the synthesis of this compound. The preparation typically involves nucleophilic substitution reactions where an ethoxy group is introduced onto a naphthalene derivative, followed by coupling with a benzodiazole scaffold. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production if needed.

Recent studies have also explored the potential applications of this compound in preclinical models. For instance, researchers have investigated its effects on anxiety-related behaviors in animal models using standardized tests such as the elevated plus maze and forced swimming test. Preliminary results suggest that {biphenyl}-4-carboxylic acid may exhibit anxiolytic effects comparable to those observed with traditional benzodiazepines but with potentially reduced side effects such as sedation and cognitive impairment.

The development of novel CNS drugs is particularly challenging due to the complex interplay of factors that influence their efficacy and safety. However, compounds like {biphenyl}-4-carboxylic acid offer hope by providing new structural templates that can be optimized through rational drug design principles. By leveraging computational modeling techniques and high-throughput screening assays, researchers can accelerate the discovery process and identify promising candidates for further clinical evaluation.

In conclusion,{biphenyl}-4-carboxylic acid represents an intriguing example of how structural diversity can be harnessed to develop novel therapeutic agents with potential applications in psychiatry and neurology. Its unique combination of pharmacophores—the naphthalene ring system and benzodiazole scaffold—makes it a valuable tool for exploring new pharmacological pathways while addressing unmet medical needs related to CNS disorders.